Cas no 40979-04-2 (Phenol, 3,5-dibromo-2,4,6-trichloro-)

• Product Name: Phenol, 3,5-dibromo-2,4,6-trichloro-
• CAS No: 40979-04-2
• MF: C₆HBr₂Cl₃O
• MW: 355.238537549973
• CID: 2634255
• PubChem ID: 218639
• Update Time: 2025-04-21

Phenol, 3,5-dibromo-2,4,6-trichloro- Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-2,4,6-trichlorophenol
• 40979-04-2
• BRN 3279928
• DTXCID30116466
• Phenol, 3,5-dibromo-2,4,6-trichloro-
• 2-06-00-00191 (Beilstein Handbook Reference)
• DTXSID90193975

• Inchi： 1S/C6HBr2Cl3O/c7-1-3(9)2(8)5(11)6(12)4(1)10/h12H
• InChI Key： LXQGLQLYEJWANF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1Cl)O)Cl)Br)Cl

Computed Properties

• Exact Mass: 353.74392g/mol
• Monoisotopic Mass: 351.74597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols